Cas no 115713-02-5 (1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)-)

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)- structure
115713-02-5 structure
Product name:1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)-
CAS No:115713-02-5
MF:C25H40O5
MW:420.5821
CID:187942
PubChem ID:12088152

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)- Chemical and Physical Properties

Names and Identifiers

    • 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)-
    • (3-acetyloxy-2-hydroxypropyl) (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentamethyl-2,3,4,4b,5,6,7,10-octahydro-1H-phenanthrene-1-carboxylate
    • 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethy...
    • 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxy
    • verrucosin A
    • 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-, 3-(acetyloxy)-2-hydroxypropyl ester, (1alpha(S*),2beta,4aalpha,4bbeta,10aalpha)-(+)-
    • 3-(acetyloxy)-2-hydroxypropyl (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentam
    • 3-(Acetyloxy)-2-hydroxypropyl 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-1-phenanthrenecarboxylate (1alpha(S*),2beta,4aalpha,4bbeta,10aalpha)-(+)-
    • [(2S)-3-acetyloxy-2-hydroxypropyl] (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentamethyl-2,3,4,4b,5,6,7,10-octahydro-1H-phenanthrene-1-carboxylate
    • 115713-02-5
    • 3-(Acetyloxy)-2-hydroxypropyl 2,4a,8,8,10a-pentamethyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydrophenanthrene-1-carboxylate
    • DTXSID90921795
    • Inchi: InChI=1S/C25H40O5/c1-16-9-12-24(5)20-8-7-11-23(3,4)19(20)10-13-25(24,6)21(16)22(28)30-15-18(27)14-29-17(2)26/h10,16,18,20-21,27H,7-9,11-15H2,1-6H3/t16-,18?,20+,21-,24-,25-/m0/s1
    • InChI Key: MBGNGXKKJHWNGZ-JLQDTDLSSA-N
    • SMILES: CC(OCC(COC([C@@H]1[C@@H](C)CC[C@]2([C@@H]3CCCC(C)(C)C3=CC[C@@]12C)C)=O)O)=O

Computed Properties

  • Exact Mass: 420.287574
  • Monoisotopic Mass: 420.287574
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.1
  • Boiling Point: 498.7°Cat760mmHg
  • Flash Point: 156.8°C
  • Refractive Index: 1.522

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)- Related Literature

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